(3-(Methoxymethoxy)phenyl)methanol

• CAS No.: 81245-32-1
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: [3-(methoxymethoxy)phenyl]methanol
• InChI: InChI=1S/C9H12O3/c1-11-7-12-9-4-2-3-8(5-9)6-10/h2-5,10H,6-7H2,1H3
• InChI Key: VEFOQWJSOOJGHW-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC=CC(=C1)CO

Description

(3-(Methoxymethoxy)phenyl)methanol is a benzyl alcohol derivative featuring a phenyl ring substituted with a hydroxymethyl (-CH₂OH) group and a methoxymethoxy (-OCH₂OCH₃) group at the meta position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and natural products where hydroxyl groups require temporary protection. The methoxymethoxy group acts as a protecting moiety, which can be selectively cleaved under acidic conditions to regenerate the hydroxyl group .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₉H₁₂O₃ (inferred from structural analogs)
• Molecular Weight : ~168.19 g/mol
• Synthesis: Likely involves reduction of a benzaldehyde precursor (e.g., 3-(methoxymethoxy)benzaldehyde) using sodium borohydride (NaBH₄) in methanol, a method analogous to related compounds .

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The table below highlights structural differences between (3-(methoxymethoxy)phenyl)methanol and analogous compounds:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
(3-(Methoxymethoxy)phenyl)methanol	-CH₂OH, -OCH₂OCH₃ (meta)	C₉H₁₂O₃	168.19	Dual functionality: protected hydroxyl and reactive alcohol.
(3-Methoxyphenyl)methanol	-CH₂OH, -OCH₃ (meta)	C₈H₁₀O₂	138.16	Simpler structure; lacks hydrolytically labile methoxymethoxy group.
(3,5-Bis(methoxymethoxy)phenyl)methanol	-CH₂OH, -OCH₂OCH₃ (3,5-positions)	C₁₁H₁₆O₅	228.24	Increased steric bulk; higher lipophilicity due to dual protecting groups.
[3-(Methoxymethyl)phenyl]methanol	-CH₂OH, -CH₂OCH₃ (meta)	C₉H₁₂O₂	152.19	Methoxymethyl group lacks ether cleavage site; differs in electronic properties.
(4-Decyloxy-3-methoxyphenyl)methanol	-CH₂OH, -OCH₃ (meta), -OC₁₀H₂₁ (para)	C₁₈H₃₀O₃	294.43	Long alkoxy chain enhances lipophilicity; distinct solubility profile.

Physicochemical Properties

Key differences in solubility, stability, and spectral

Property	(3-(Methoxymethoxy)phenyl)methanol	(3-Methoxyphenyl)methanol	(3,5-Bis(methoxymethoxy)phenyl)methanol
Solubility	Moderate in polar solvents (MeOH, DCM)	High in MeOH, DCM	Lower solubility due to increased lipophilicity
¹H NMR (δ, ppm)	~4.6 (CH₂OH), 3.3–3.5 (OCH₃), 4.8–5.0 (OCH₂O)	~4.5 (CH₂OH), 3.7 (OCH₃)	Multiple OCH₂O signals at 4.8–5.2
Stability	Labile under acidic conditions	Stable to mild acids	Requires stronger acids for deprotection